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Abstract
This document provides a detailed protocol for the preparation of a stock solution of AG-825, a

selective ErbB2 (HER2/neu) tyrosine kinase inhibitor. AG-825 is a valuable tool in cancer

research, particularly in studying signaling pathways involving the ErbB family of receptors.[1]

[2][3][4][5] Proper preparation of the stock solution is critical for obtaining accurate and

reproducible experimental results. This guide outlines the necessary materials, step-by-step

procedures, and storage conditions to ensure the integrity and stability of the AG-825 stock

solution.

Introduction to AG-825
AG-825, also known as Tyrphostin AG-825, is a potent and selective, cell-permeable inhibitor

of the ErbB2 (HER2/neu) receptor tyrosine kinase. It functions as an ATP-competitive inhibitor,

blocking the autophosphorylation of the receptor and subsequently downstream signaling

pathways. With IC50 values of approximately 0.15-0.35 µM for ErbB2 and 19 µM for EGFR

(ErbB1), it exhibits significant selectivity for ErbB2. This selectivity makes AG-825 a crucial

reagent for investigating the role of ErbB2 in various cellular processes, including cell

proliferation, apoptosis, and chemoresistance, particularly in the context of cancer.

Data Presentation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b7805358?utm_src=pdf-interest
https://www.benchchem.com/product/b7805358?utm_src=pdf-body
https://www.benchchem.com/product/b7805358?utm_src=pdf-body
https://www.rndsystems.com/products/ag-825_1555
https://www.medchemexpress.com/ag-825.html
https://www.caymanchem.com/product/10010243/ag-825
https://www.sigmaaldrich.com/SG/en/product/mm/121765
https://aacrjournals.org/cancerres/article/56/5/1068/502902/Enhancement-of-Chemosensitivity-by-Tyrphostin
https://www.benchchem.com/product/b7805358?utm_src=pdf-body
https://www.benchchem.com/product/b7805358?utm_src=pdf-body
https://www.benchchem.com/product/b7805358?utm_src=pdf-body
https://www.benchchem.com/product/b7805358?utm_src=pdf-body
https://www.benchchem.com/product/b7805358?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7805358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes the key quantitative data for AG-825.

Property Value Source(s)

Molecular Weight 397.47 g/mol

Molecular Formula C₁₉H₁₅N₃O₃S₂

CAS Number 149092-50-2

Appearance Crystalline solid, yellow

Purity ≥94% (HPLC) to ≥98%

IC₅₀ (ErbB2) 0.15 - 0.35 µM

IC₅₀ (ErbB1/EGFR) 19 µM

IC₅₀ (PDGFR) 40 µM

Experimental Protocols
Materials and Equipment

AG-825 powder

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Preparation of a 10 mM AG-825 Stock Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM AG-825 stock solution. Adjust

volumes as needed for different desired concentrations or volumes.
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Safety Precautions: Before starting, ensure you are wearing appropriate PPE. Handle AG-
825 powder in a chemical fume hood to avoid inhalation.

Weighing AG-825:

Tare a sterile microcentrifuge tube on a calibrated precision balance.

Carefully weigh out 3.975 mg of AG-825 powder into the tube.

Calculation: Molecular Weight (397.47 g/mol ) x Molarity (0.010 mol/L) x Volume (0.001

L) = 0.0039747 g = 3.975 mg

Dissolution:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the AG-825 powder.

Cap the tube securely.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. A brief sonication in a

water bath can also be used if the compound is difficult to dissolve. Visually inspect the

solution to ensure all solid has dissolved. The solution should be clear.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 10-

50 µL) in sterile microcentrifuge tubes. This minimizes freeze-thaw cycles which can

degrade the compound.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C. Some sources also suggest storage at +4°C, however,

freezing is generally recommended for long-term stability. Protect the solution from light.

Under these conditions, the stock solution is reported to be stable for up to 2-3 months.
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The following table provides solubility information for AG-825 in various solvents. DMSO is the

recommended solvent for preparing high-concentration stock solutions.

Solvent Solubility Source(s)

DMSO
Up to 100 mM (approx. 39.7

mg/mL)

DMSO 30 mg/mL

DMSO 10 mg/mL

DMF 30 mg/mL

Ethanol 0.2 mg/mL

PBS (pH 7.2) with DMSO (1:3) 0.1 mg/mL

Note: The solubility in aqueous solutions is very low. When preparing working solutions for cell-

based assays, it is crucial to ensure that the final concentration of DMSO is not toxic to the

cells (typically <0.5%).
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Caption: Workflow for preparing AG-825 stock solution.
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Caption: AG-825 inhibits the HER2 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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